![molecular formula C23H17FN2O2 B2482130 3-fluoro-N-(4-methoxy-2-phenylquinolin-6-yl)benzamide CAS No. 1359395-53-1](/img/structure/B2482130.png)
3-fluoro-N-(4-methoxy-2-phenylquinolin-6-yl)benzamide
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Description
3-fluoro-N-(4-methoxy-2-phenylquinolin-6-yl)benzamide is a useful research compound. Its molecular formula is C23H17FN2O2 and its molecular weight is 372.399. The purity is usually 95%.
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Scientific Research Applications
Imaging the Sigma2 Receptor Status of Solid Tumors
A study explored fluorine-containing benzamide analogs for their potential in imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET). These compounds demonstrated high tumor uptake and acceptable tumor/normal tissue ratios, suggesting their utility in imaging applications related to tumor biology and therapy assessment (Tu et al., 2007).
Fluorinated Heterocycles in Pharmaceutical and Agrochemical Industries
Research highlighted the synthesis of fluorinated heterocycles through rhodium(III)-catalyzed C-H activation and coupling with 2,2-difluorovinyl tosylate. These compounds, due to their fluorine content, are significant in pharmaceutical and agrochemical industries, showcasing the versatility of fluorine-modified compounds in enhancing biological activity and chemical stability (Wu et al., 2017).
Antimicrobial Activity of Fluoroquinolone-Based Compounds
A study on the synthesis and antimicrobial activity of fluoroquinolone-based 4-thiazolidinones demonstrated significant antifungal and antibacterial activities. This research underlines the importance of fluorine-containing compounds in developing new antimicrobials with potential applications in treating various infections (Patel & Patel, 2010).
Novel Fluorophores for Bioimaging
The design, synthesis, and fluorescence studies of novel fluorophores for bioimaging purposes were explored, highlighting the role of fluorine atoms in enhancing the fluorescence properties of molecules. These fluorophores were used for labeling nucleosides and oligodeoxyribonucleotides, showing promising applications in biological labeling and imaging techniques (Singh & Singh, 2007).
EGFR Inhibitors for Cancer Therapy
A set of 3-methylquinazolinone derivatives were studied for their antiproliferative activities against tumor cells, with some compounds showing significant inhibitory effects. The fluorine atom's presence was crucial in enhancing these compounds' biological activity, indicating the potential of such fluorine-containing compounds in developing novel anticancer drugs (Zhang et al., 2021).
Properties
IUPAC Name |
3-fluoro-N-(4-methoxy-2-phenylquinolin-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17FN2O2/c1-28-22-14-21(15-6-3-2-4-7-15)26-20-11-10-18(13-19(20)22)25-23(27)16-8-5-9-17(24)12-16/h2-14H,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFCYXECZNKIRFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC2=C1C=C(C=C2)NC(=O)C3=CC(=CC=C3)F)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.